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Compound of Interest

Compound Name: Trichloro(trimethylamine)boron

Cat. No.: B074321

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of
trichloro(trimethylamine)boron, a Lewis acid-base adduct of significant interest in synthetic
chemistry. The document details nuclear magnetic resonance (NMR), infrared (IR), and Raman
spectroscopic data, along with experimental protocols for the characterization of this
compound.

Introduction

Trichloro(trimethylamine)boron, with the chemical formula BCls-N(CHs)s, is a stable,
crystalline solid formed by the reaction of the Lewis acid boron trichloride (BCl3) with the Lewis
base trimethylamine (N(CHs)s). The formation of a dative bond between the boron and nitrogen
atoms results in a tetracoordinate boron center with a tetrahedral geometry. Spectroscopic
techniques are essential for confirming the structure and purity of this adduct. This guide
summarizes the key spectroscopic features of trichloro(trimethylamine)boron.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the electronic environment of atomic nuclei
in a molecule. For trichloro(trimethylamine)boron, 1B, *H, and 3C NMR are the most
relevant techniques.
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Quantitative NMR Data

The following table summarizes the NMR chemical shift data for
trichloro(trimethylamine)boron. It is important to note that while 11B NMR data for the adduct
is well-documented, specific experimental *H and 3C NMR chemical shifts for the adduct are
not readily available in the reviewed literature. Therefore, the data for the free trimethylamine
ligand is provided for comparison.

Chemical Shift . .
Chemical Shift
() of T
Nucleus (d) of N(CHs)s Multiplicity Solvent
BCl3-N(CHs)s
(Ppm)
(ppm)
upg ~18[1] - Singlet Not specified
Data not
H ) ~2.12 Singlet Not specified
available
Data not
13C ) ~47.5 Singlet Not specified
available

Note: The chemical shift of the protons and carbons in the trimethylamine ligand is expected to
shift upon coordination to boron trichloride.

Experimental Protocol for NMR Spectroscopy

Given that trichloro(trimethylamine)boron is an air-sensitive solid, appropriate handling
techniques are crucial for obtaining high-quality NMR spectra.

o Sample Preparation: All manipulations should be performed under an inert atmosphere (e.g.,
in a glovebox or using Schlenk line techniques). The solid sample is dissolved in a dry,
deuterated solvent (e.g., CDCIs, CeDs) inside the glovebox.

 NMR Tube: To avoid a broad background signal from borosilicate glass, it is highly
recommended to use NMR tubes made of quartz.

e Instrumentation:
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o For B NMR, a spectrometer with a boron-specific probe is used. The spectrum is typically
acquired with proton decoupling.

o For 'H and 3C NMR, standard probes are used.

o Data Acquisition:

o Due to the quadrupolar nature of the 1B nucleus, the signal can be broad. Using a higher
field spectrometer can improve resolution.

o Special pulse sequences, such as those designed to suppress background signals, can be
employed to enhance the quality of the 1B NMR spectrum.

o For *H and 3C NMR, standard acquisition parameters are generally sufficient.

Vibrational Spectroscopy: IR and Raman

Vibrational spectroscopy provides information about the functional groups and bonding within a
molecule. The key vibrational modes for trichloro(trimethylamine)boron are the B-N stretch,
B-Cl stretches, and the internal vibrations of the trimethylamine ligand.

Quantitative Vibrational Data

The following table summarizes the key IR and Raman vibrational frequencies for
trichloro(trimethylamine)boron.

Vibrational Mode IR Frequency (cm™?) Raman Frequency (cm™?)
B-N Stretch ~780 Not reported

B-Cl Asymmetric Stretch ~740 ~740

B-Cl Symmetric Stretch Not reported ~390

N-Cs Asymmetric Stretch ~1000 ~1000

N-Cs Symmetric Stretch ~840 ~840

CHs Rock ~980 ~980
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Data sourced from Amster and Taylor (1964).

Experimental Protocol for Vibrational Spectroscopy

o Sample Preparation (Solid State):

o KBr Pellet: The solid sample is finely ground with dry potassium bromide (KBr) powder in
an agate mortar under an inert atmosphere. The mixture is then pressed into a thin,
transparent pellet using a hydraulic press.

o Nujol Mull: A small amount of the solid is ground with a few drops of Nujol (mineral oil) to
create a paste. This mull is then placed between two KBr or Csl plates.

o Data Acquisition: The prepared sample is placed in the IR spectrometer, and the spectrum is
recorded. A background spectrum of the KBr pellet or Nujol on the salt plates should be
taken and subtracted from the sample spectrum.

o Sample Preparation: Due to the air-sensitive nature of the compound, the solid sample
should be sealed in a glass capillary or a flat-bottomed glass vial under an inert atmosphere.

o Data Acquisition: The sealed sample is placed in the Raman spectrometer. The laser is
focused on the sample, and the scattered light is collected. Care should be taken to avoid
sample fluorescence, which can be minimized by using a laser with a longer wavelength
(e.g., 785 nm or 1064 nm).

Visualization of Analytical Workflow

The following diagrams illustrate the logical flow of the spectroscopic analysis for the
characterization of trichloro(trimethylamine)boron.
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Overall workflow for the spectroscopic analysis of trichloro(trimethylamine)boron.
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NMR Spectroscopy

1B NMR:
- Confirms tetracoordinate Boron
- Chemical shift ~18 ppm

Provides direct evidence of B coordination

Confirmed Structure:
BCl3-N(CHs)3
Confirms key functional groups and bonds (Tetrahedral Boron)

1H & 3C NMR:
- Characterize trimethylamine ligand
- Confirm single chemical environment

Confirms ligand integrity o

Vibrational Spectroscopy

IR & Raman:

- Identify B-N stretch (~780 cm~1)
- Observe B-Cl and N-C vibrations

Click to download full resolution via product page
Logical relationship of spectroscopic techniques for structural elucidation.

Conclusion

The spectroscopic analysis of trichloro(trimethylamine)boron provides a clear picture of its
molecular structure. 1B NMR is definitive in confirming the formation of the B-N adduct and the
tetracoordinate nature of the boron atom. IR and Raman spectroscopy are crucial for
identifying the characteristic vibrational modes of the B-N and B-CI| bonds. While experimental
1H and 3C NMR data for the adduct are not readily available, the analysis of the free
trimethylamine ligand serves as a useful reference. The detailed experimental protocols
provided in this guide are essential for obtaining reliable and high-quality spectroscopic data for
this air-sensitive compound, ensuring accurate characterization for research and development
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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